6-(1H-imidazol-1-ylmethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(imidazol-1-ylmethyl)-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H13N7/c1-15(2)9-13-7(12-8(10)14-9)5-16-4-3-11-6-16/h3-4,6H,5H2,1-2H3,(H2,10,12,13,14)
• InChI Key: RXZROPFOOJMIMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N)CN2C=CN=C2
• Molecular Formula: C9H13N7
• Molecular Weight: 219.25 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 6-(1H-imidazol-1-ylmethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine involves several steps, including the reaction of diamino-triazine oxides with hydrazine, followed by oxidation and cyclization processes. For instance, the synthesis of imidazo[4,5-e]-as-triazine 1-oxides, closely related to the compound , has been achieved through the reaction of 5,6-diamino-3-methylsulfonyl-as-triazine 1-oxide with hydrazine, leading to a series of derivatives through oxidation and replacement reactions, culminating in cyclization with triethyl orthoformate to afford the title compounds (Tzeng, Wei, & Hwang, 1994).

Molecular Structure Analysis

The molecular structure of such compounds is confirmed using various spectroscopic techniques, including NMR, HRMS, and FT-IR spectroscopy, along with single-crystal X-ray diffraction. Detailed DFT studies and conformational analyses have been conducted to compare the molecular structures with crystallography results, revealing the accuracy of molecular modeling in predicting the structure of triazine derivatives (Geng et al., 2023).

Chemical Reactions and Properties

The reactivity of 6-(1H-imidazol-1-ylmethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine derivatives includes interactions with various reagents to produce a range of products. For example, the reaction with 5-amino-1,2,3,4-tetrazole under microwave heating has been used to synthesize N2-(tetrazol-5-yl)-6-aryl/heteroaryl-1,3,5-triazine-2,4-diamine derivatives, showcasing the compound's versatility in forming new chemical bonds and structures (Moustafa et al., 2020).

Future Directions

Imidazole-containing compounds have shown a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research could focus on exploring the therapeutic potential of these compounds and developing novel drugs to overcome current public health problems.